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Compound of Interest

Compound Name: Tasronetide

Cat. No.: B15544732

For Immediate Release

[City, State] — [Date] — A novel peptide, designated tasronetide, has been identified as a
potential neuroprotective agent, marking a new area of interest in the ongoing search for
therapies targeting neurological disorders. While detailed information remains forthcoming,
initial disclosures provide a glimpse into the fundamental characteristics of this newly unveiled
molecule.

Currently, tasronetide is classified for research purposes only and has not been approved for
medical applications. The available data positions it as a peptide with a complex structure,
suggesting a sophisticated biological role.

Molecular Profile

Tasronetide is a polypeptide chain composed of 29 amino acid residues. Its primary structure
has been elucidated, providing a foundation for further investigation into its synthesis and
biological activity.
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Identifier Value

IUPAC Name Tasronetide

CAS Number 2919567-65-8
Molecular Formula C138H225N29047
Molecular Weight 3042.43 g/mol

Thr-Leu-Pro-Ala-lle-Thr-Gly-Leu-Val-Gly-Gly-
Amino Acid Sequence Val-Gly-Leu-Leu-Leu-Glu-Val-lle-Val-Glu-Val-
Ala-Tyr-Glu-Glu-Glu-Glu-Glu

Sequence Shortening TLPAITGLVGGVGLLLEVIVEVAYEEEEE

Discovery and Synthesis

At present, the specific details surrounding the discovery of tasronetide have not been publicly
disclosed. The process by which this unique amino acid sequence was identified as a potential
neuroprotectant is a key area for future scientific publications.

The synthesis of a peptide of this length and complexity is typically achieved through solid-
phase peptide synthesis (SPPS). This well-established methodology allows for the sequential
addition of amino acids to a growing peptide chain anchored to a solid resin support.

General Solid-Phase Peptide Synthesis (SPPS)
Workflow:

A generalized workflow for the synthesis of a peptide like tasronetide would involve the

following key stages.
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 To cite this document: BenchChem. [The Emergence of Tasronetide: A Neuroprotective
Peptide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15544732#tasronetide-discovery-and-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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